Cas no 89464-88-0 (PYRAZINAMINE, 3-METHOXY-6-METHYL-)

• Product Name: PYRAZINAMINE, 3-METHOXY-6-METHYL-
• CAS No: 89464-88-0
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 3514819
• PubChem ID: 54384494
• Update Time: 2025-04-21

PYRAZINAMINE, 3-METHOXY-6-METHYL- Chemical and Physical Properties

Names and Identifiers

• PYRAZINAMINE, 3-METHOXY-6-METHYL-
• 2-Pyrazinamine, 3-methoxy-6-methyl-
• 89464-88-0
• AKOS006342240
• SCHEMBL1731975
• DB-088356
• 3-methoxy-6-methylpyrazin-2-amine
• VCGSPGPVBLWIHB-UHFFFAOYSA-N
• 3-Methoxy-6-methyl-2-pyrazinamine

• Inchi： 1S/C6H9N3O/c1-4-3-8-6(10-2)5(7)9-4/h3H,1-2H3,(H2,7,9)
• InChI Key： VCGSPGPVBLWIHB-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=CN=C1OC

Computed Properties

• Exact Mass: 139.074561919Da
• Monoisotopic Mass: 139.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61Ų